Cas no 1207005-87-5 (4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione structure
1207005-87-5 structure
Product Name:4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
CAS No:1207005-87-5
MF:C20H20N2O4S
MW:384.448803901672
CID:5391610
Update Time:2025-10-21

4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • [4-(4-methoxyphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
    • 4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
    • Inchi: 1S/C20H20N2O4S/c1-26-16-10-8-15(9-11-16)22-14-19(20(23)21-12-4-5-13-21)27(24,25)18-7-3-2-6-17(18)22/h2-3,6-11,14H,4-5,12-13H2,1H3
    • InChI Key: QLZDNGICJMCHPK-UHFFFAOYSA-N
    • SMILES: S1(C2=C([H])C([H])=C([H])C([H])=C2N(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])C([H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)(=O)=O

4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3398-5371-1mg
4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
1207005-87-5
1mg
$54.0 2023-09-10

Additional information on 4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

4-(4-Methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione: A Comprehensive Overview

The compound with CAS No. 1207005-87-5, known as 4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzothiazine derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The structure of this molecule is characterized by a benzothiazine ring system with specific substituents that contribute to its functional diversity.

Benzothiazine derivatives have gained considerable attention in recent years due to their role in drug discovery and material science. The benzothiazine ring system is a fused bicyclic structure consisting of a benzene ring and a thiazine ring. In the case of 4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione, the benzothiazine core is further substituted with a methoxyphenyl group at the 4-position and a pyrrolidine carbonyl group at the 2-position. These substituents not only enhance the molecule's stability but also impart unique electronic and steric properties that make it suitable for various applications.

Recent studies have highlighted the potential of this compound in the field of drug delivery systems. The methoxyphenyl group introduces hydrophilic properties, which can improve the solubility and bioavailability of the molecule. On the other hand, the pyrrolidine carbonyl group contributes to the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological systems. These properties make it an ideal candidate for designing targeted drug delivery systems that can enhance therapeutic efficacy while minimizing side effects.

In addition to its pharmaceutical applications, 4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione has shown promise in the field of material science. Researchers have explored its use as a precursor for synthesizing advanced materials with tailored optical and electronic properties. The benzothiazine core provides a rigid framework that can be functionalized further to create materials suitable for applications in optoelectronics and sensors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the benzothiazine ring system followed by selective substitution at specific positions. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving scalability.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in the environment compared to some other organic compounds. However, further research is needed to fully understand its long-term environmental effects and develop strategies for safe disposal.

In conclusion, CAS No. 1207005-87-5, or 4-(4-methoxyphenyl)-2-(pyrrolidine-1-carbonyl)-4H-1λ6,4-benzothiazine-1,1-dione, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, material science, and chemical synthesis. As research continues to uncover new properties and applications of this compound, it holds great potential for advancing technological innovations and improving human health.

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